Cu(ii)-specific metallogel formation by an amido-anthraquinone-pyridyloxalamide ligand in DMSO–water†
Dalton Transactions Pub Date: 2015-03-04 DOI: 10.1039/C4DT03976A
Abstract
This study on the CuCl2-induced and water-mediated metallogel formation by a pyridine containing anthraquinone-based ligand in DMSO provides significant insights on the relationship between the coordination geometry and metallo-gelation aptitude for a series of variably substituted pyridyloxalamide ligands.
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